N-(3-bromophenyl)-2-{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15BrN4O2S/c1-24-14-7-5-11(6-8-14)16-20-17(22-21-16)25-10-15(23)19-13-4-2-3-12(18)9-13/h2-9H,10H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: HNAFAAPCAFKTBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NN2)SCC(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol

Description

N-(3-bromophenyl)-2-{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as BMTA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMTA is a member of the triazole family, which is known for its diverse pharmacological activities. In

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it has been proposed that this compound exerts its anti-tumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound has also been shown to inhibit the expression of various inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases.
Biochemical and Physiological Effects
This compound has been shown to possess significant biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as COX-2 and MMP-9, which are involved in the pathogenesis of cancer and inflammatory diseases. This compound has also been shown to induce the expression of various tumor suppressor genes, such as p53 and PTEN, which play a critical role in the regulation of cell growth and apoptosis.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-2-{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained with high yield and purity. This compound has also been shown to possess significant anti-tumor and anti-inflammatory activity, making it a potential candidate for the development of novel therapeutics. However, this compound has several limitations for lab experiments. It has not been extensively studied in vivo, and its toxicity profile is not well understood.

Future Directions

There are several future directions for the study of N-(3-bromophenyl)-2-{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. Firstly, further studies are needed to elucidate the mechanism of action of this compound. Secondly, in vivo studies are needed to determine the toxicity profile and pharmacokinetics of this compound. Thirdly, studies are needed to investigate the potential of this compound as a novel therapeutic agent for the treatment of cancer and inflammatory diseases. Finally, studies are needed to investigate the potential of this compound as a lead compound for the development of novel triazole-based compounds with improved pharmacological properties.
Conclusion
In conclusion, this compound is a novel compound with significant potential for the development of novel therapeutics for the treatment of cancer and inflammatory diseases. The synthesis of this compound is relatively straightforward, and it possesses significant anti-tumor and anti-inflammatory activity. However, further studies are needed to elucidate its mechanism of action, toxicity profile, and pharmacokinetics. This compound represents a promising lead compound for the development of novel triazole-based compounds with improved pharmacological properties.

Scientific Research Applications

N-(3-bromophenyl)-2-{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess significant anti-tumor activity against various cancer cell lines, including lung cancer, breast cancer, and prostate cancer. This compound has also been shown to possess significant anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.